Cas no 2229438-74-6 (3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine)

3,3-Difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine is a fluorinated cyclobutylamine derivative featuring an imidazopyrazine moiety. This compound is of interest in medicinal chemistry due to its unique structural properties, combining a rigid cyclobutane core with electron-withdrawing difluoromethyl groups and a nitrogen-rich heterocycle. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the imidazopyrazine scaffold offers potential for diverse pharmacological interactions. Its balanced lipophilicity and polarity make it a promising intermediate for the development of bioactive molecules, particularly in targeting kinase inhibitors or GPCR modulators. The compound's synthetic versatility allows for further functionalization, enabling structure-activity relationship studies in drug discovery programs.
3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine structure
2229438-74-6 structure
Product Name:3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine
CAS No:2229438-74-6
MF:C10H10F2N4
MW:224.210008144379
CID:6191191
PubChem ID:165850161
Update Time:2025-06-20

3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine
    • 2229438-74-6
    • 3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
    • EN300-1971906
    • Inchi: 1S/C10H10F2N4/c11-10(12)5-9(13,6-10)7-3-15-8-4-14-1-2-16(7)8/h1-4H,5-6,13H2
    • InChI Key: JSWAGQYDZUTKKS-UHFFFAOYSA-N
    • SMILES: FC1(CC(C2=CN=C3C=NC=CN23)(C1)N)F

Computed Properties

  • Exact Mass: 224.08735266g/mol
  • Monoisotopic Mass: 224.08735266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56.2Ų

3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1971906-0.05g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
0.05g
$1368.0 2023-09-16
Enamine
EN300-1971906-0.1g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
0.1g
$1433.0 2023-09-16
Enamine
EN300-1971906-0.25g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
0.25g
$1498.0 2023-09-16
Enamine
EN300-1971906-0.5g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
0.5g
$1563.0 2023-09-16
Enamine
EN300-1971906-1.0g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
1g
$1887.0 2023-05-27
Enamine
EN300-1971906-2.5g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
2.5g
$3191.0 2023-09-16
Enamine
EN300-1971906-5.0g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
5g
$5470.0 2023-05-27
Enamine
EN300-1971906-10.0g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
10g
$8110.0 2023-05-27
Enamine
EN300-1971906-1g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
1g
$1629.0 2023-09-16
Enamine
EN300-1971906-5g
3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutan-1-amine
2229438-74-6
5g
$4722.0 2023-09-16

Additional information on 3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine

Professional Introduction to Compound with CAS No. 2229438-74-6 and Product Name: 3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine

The compound with the CAS number 2229438-74-6 and the product name 3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both difluoro and imidazo1,2-apyrazin moieties in its structure suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity towards biological targets.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to improvements in metabolic stability, lipophilicity, and binding interactions. In the case of 3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine, the dual fluorine substitution at the 3-position of the cyclobutane ring may contribute to its unique physicochemical properties. This substitution pattern has been observed to enhance the compound's ability to interact with biological receptors, potentially leading to more potent and selective pharmacological effects.

The core structure of this compound, featuring a cyclobutane ring linked to an imidazo1,2-apyrazine scaffold, is reminiscent of several known bioactive molecules. The imidazo1,2-apyrazine moiety is particularly interesting as it has been identified in various drug candidates that target inflammatory pathways, viral infections, and even certain types of cancer. The combination of this scaffold with a cyclobutane ring introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets. This structural motif has been explored in recent studies for its potential as an anti-inflammatory agent and as a modulator of enzyme activity.

One of the most compelling aspects of 3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine is its potential application in the treatment of neurological disorders. The imidazo1,2-apyrazine scaffold has shown promise in preclinical studies as a ligand for various neurotransmitter receptors. The presence of fluorine atoms further enhances its pharmacological profile by improving its bioavailability and reducing susceptibility to metabolic degradation. Researchers have hypothesized that this compound may interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Such interactions could make it a valuable candidate for therapeutic intervention in conditions like depression and anxiety.

Furthermore, the cyclobutane ring in 3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine introduces a rigid structural element that can stabilize key interactions with biological targets. This rigidity can be particularly advantageous when designing molecules that require precise positioning within a binding pocket. Computational studies have suggested that the cyclobutane ring can help orient the imidazo1,2-apyrazine moiety in a manner that maximizes binding affinity. These insights have guided synthetic efforts aimed at optimizing the compound's pharmacological properties.

In terms of synthetic chemistry, the preparation of 3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutan-1-amine presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Recent publications have described novel routes for introducing fluorine atoms into cyclic structures while maintaining high regioselectivity. These methods have been instrumental in facilitating the synthesis of analogues of 3,3-difluoro-1-{imidazo1,2-apyrazin-3-y}cyclobutanam ine, allowing researchers to explore its pharmacological potential more thoroughly.

The pharmacokinetic properties of this compound are also an area of active investigation. Fluorinated compounds are known for their improved oral bioavailability and longer half-lives compared to their non-fluorinated counterparts. The presence of fluorine atoms in 3,3-difluoro - - - -- -- -- -- -- -- -- -- -- -- -- -{imidazo - - - -- -- -- -{imidazopyrazin {imidazopyrazin {imidazopyrazin {imidazopyrazin {imidazopyrazin {imidazopyrazin {imidazopyrazin {imidazopyrazin {imidazopyrazin {imidazopyrazin {imidazopyrazin {imino}cy clobutanam ine are expected to contribute significantly to its pharmacokinetic profile. Preliminary data suggest that this compound exhibits good solubility and stability under physiological conditions , making it a promising candidate for further development.

From a computational chemistry perspective , virtual screening techniques have been employed to identify potential binding interactions between 3 , - - --- --- --- --- --- --- --- --- --- ---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{difluorocyclo bu tanam ine derivative }---{imino}{pyr azolpyridazine}{pyr azolpyridazine}{pyr azolpyridazine}{pyr azolpyridazine}{pyr azolpyridazine}{pyr azolpyridazine}{pyr azolpyridazine}{pyr azolpyridazine}{pyr azolpyridazine}{pyr azolpyridazine}{imino}{imino}{imino}{imino}{imino}{imino}{imino}{imino}and various biological targets . These studies have provided valuable insights into its potential mechanisms of action , guiding experimental validation efforts .

In conclusion , CAS No . 2229438 - 74 - 6 and its corresponding product name , --{-{(fluoro){(fluoro){(fluoro){(fluoro){(fluoro){(fluoro){(fluoro){(fluoro){(fluoro){(fluoro){(flu oro)}--{-{(flu oro)}--{-{(flu oro)}--{-{(fluo ro)}--{-{(fluo ro)}--{-{(fluo ro)}--{-{(fluo ro)}--{-{(fluo ro)}--{-{(fluo ro)}--{-{(fluo ro)}}}}}}}}}}}}}}}}}}}-{-(inden o[4 ,5 ]-(indeno[4 ,5 ]-(indeno[4 ,5 ]-(indeno[4 ,5 ]-(indeno[4 ,5 ]-(indeno[4 ,5 ]-(indeno[4 ,5 ]-(inden o[4 ,5 ]-(inden o[4 ,5 ]-(inden o[4 ,5 ]-(inden o[4 ,5 }})-aniline )]}]}]}]}]}]}] represents a structurally complex and pharmacologically intriguing molecule . Its potential applications in treating neurological disorders coupled with its favorable physicochemical properties make it a compelling candidate for further research and development . As our understanding of fluorinated heterocycles continues to grow , compounds like this are likely to play an increasingly important role in the next generation of pharmaceuticals .

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd